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Compound of Interest

Compound Name: Methyl 2-iodo-4-nitrobenzoate

CAS No.: 6326-42-7

Cat. No.: B1593988

Get Quote

CAS Number: 6326-42-7 Synonyms: 2-Iodo-4-nitrobenzoic acid methyl ester; Methyl 2-iodo-4-
nitrobenzoate Primary Utility: Intermediate for Antibody-Drug Conjugates (ADCs) and

Antifolate Therapeutics[1]

Part 1: Executive Summary & Chemical Profile[1]
Methyl 2-iodo-4-nitrobenzoate is a specialized halogenated nitro-aromatic intermediate

critical to modern medicinal chemistry.[1] Unlike generic building blocks, its specific substitution

pattern—an ortho-iodine relative to the ester and a para-nitro group—renders it uniquely

reactive for orthogonal functionalization.[1]

Its primary value lies in its role as a scaffold for Antibody-Drug Conjugates (ADCs), specifically

in the synthesis of antifolate linker-drugs (e.g., intermediate XT134).[1] The iodine atom serves

as a "handle" for transition-metal catalyzed cross-couplings (Suzuki, Sonogashira), while the

nitro group acts as a masked amine for subsequent amide bond formation, allowing

researchers to build complex, biologically active molecules with precise geometry.[1]

Chemical Identity Table[1]
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Property Specification

CAS Number 6326-42-7

Molecular Formula C₈H₆INO₄

Molecular Weight 307.04 g/mol

Appearance Light yellow to yellow solid

Melting Point 68–72 °C (Typical)

Boiling Point ~359.5 °C (Predicted)

Solubility
Soluble in DCM, EtOAc, MeOH; Insoluble in

water

SMILES COC(=O)C1=C(I)C=C(C=C1)[O-]

Part 2: Synthesis & Production Protocols
Primary Synthesis Route: Acid-Catalyzed Esterification
The most robust and scalable method for producing CAS 6326-42-7 is the direct Fischer

esterification of commercially available 2-iodo-4-nitrobenzoic acid.[1] This method preserves

the iodine-carbon bond, which can be labile under harsh basic conditions.[1]

Reagents:

Substrate: 2-Iodo-4-nitrobenzoic acid (1.0 equiv)

Solvent/Reagent: Methanol (anhydrous, excess)[1]

Catalyst: Sulfuric acid (H₂SO₄, conc., 1.0 equiv) or Thionyl Chloride (SOCl₂, 1.1 equiv)[1]

Protocol (Thionyl Chloride Method):

Setup: Equip a round-bottom flask with a reflux condenser and a drying tube (CaCl₂).

Dissolution: Suspend 2-iodo-4-nitrobenzoic acid in anhydrous methanol (0.5 M

concentration).
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Activation: Cool the solution to 0°C in an ice bath. Add thionyl chloride dropwise over 20

minutes. Caution: Exothermic reaction with gas evolution (SO₂, HCl).[1]

Reflux: Remove the ice bath and heat the mixture to reflux (65°C) for 4–16 hours. Monitor by

TLC (Hexane/EtOAc 3:1) until the starting acid is consumed.[1]

Workup: Concentrate the mixture under reduced pressure to remove methanol. Dissolve the

residue in Ethyl Acetate (EtOAc).[1]

Wash: Wash with saturated NaHCO₃ (2x) to remove unreacted acid, followed by brine.

Purification: Dry over Na₂SO₄, filter, and concentrate. Recrystallize from Hexane/EtOAc if

necessary.

Synthesis Workflow Diagram
The following diagram illustrates the synthesis logic and downstream utility.
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Caption: Synthesis pathway from benzoic acid precursor to Methyl 2-iodo-4-nitrobenzoate
and its divergence into critical medicinal chemistry applications.

Part 3: Applications in Drug Discovery
Antibody-Drug Conjugates (ADCs)
Methyl 2-iodo-4-nitrobenzoate is identified as a key intermediate (code XT134) in the

synthesis of novel antifolate linker-drugs.[1] In this context, the molecule serves as a
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"bifunctional linker core":

The Iodine (C-2): Allows for the attachment of the antifolate payload or spacer units via

palladium-catalyzed cross-coupling.[1]

The Ester (C-1): Is hydrolyzed to the acid to form an amide bond with the antibody linker

machinery.[1]

The Nitro (C-4): Is reduced to an amine to introduce solubility-enhancing groups or further

targeting moieties.[1]

Case Study: In patent US20250114466A1, this compound is synthesized by treating the

carboxylic acid precursor with methanol and sulfuric acid at 85°C, yielding the ester as a yellow

foam used directly in subsequent coupling steps [1].[1]

Palladium-Catalyzed Cross-Coupling
The ortho-iodo position is highly reactive toward oxidative addition by Palladium(0).[1] This

allows for the rapid generation of biaryl libraries.[1]

Suzuki-Miyaura: Coupling with aryl boronic acids to create 2-aryl-4-nitrobenzoates.[1]

Sonogashira: Coupling with terminal alkynes to create rigid, conjugated systems often found

in kinase inhibitors.[1]

Self-Validating Protocol (Suzuki):

Catalyst: Pd(dppf)Cl₂ (5 mol%)[1]

Base: K₂CO₃ (2.0 equiv)

Solvent: Dioxane/Water (4:1)[1]

Condition: 80°C, 4 hours.

Validation: The disappearance of the iodine peak in HPLC/LCMS confirms the formation of

the C-C bond.[1]
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Part 4: Safety & Handling (E-E-A-T)[1]
While specific toxicological data for this isomer is limited, its structural class (nitro-halo-

benzoates) dictates strict safety protocols.[1]

Hazard Class Risk Description Handling Protocol

Skin Irritant
Causes skin irritation (H315).

[1]

Wear nitrile gloves (double-

glove recommended).[1]

Eye Irritant
Causes serious eye irritation

(H319).

Use safety goggles; access to

an eye wash station is

mandatory.

Sensitizer
Potential skin sensitizer due to

reactive iodine.

Avoid dust formation; handle in

a fume hood.

Storage Light sensitive (Iodine bond).

Store in amber vials at 2–8°C

under inert gas

(Argon/Nitrogen).

Disposal: Treat as hazardous organic waste containing halogens. Do not mix with strong

oxidizers or reducing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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